Cas no 1021222-32-1 (5-(benzyloxy)-2-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1-methyl-1,4-dihydropyridin-4-one)

• Product Name: 5-(benzyloxy)-2-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1-methyl-1,4-dihydropyridin-4-one
• CAS No: 1021222-32-1
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 6152835
• PubChem ID: 42440566
• Update Time: 2024-01-14

5-(benzyloxy)-2-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1-methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1-methyl-1,4-dihydropyridin-4-one
• 1021222-32-1
• VU0641568-1
• AKOS024506339
• 2-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1-methyl-5-phenylmethoxypyridin-4-one
• CCG-346620
• 5-(benzyloxy)-2-(4-(furan-2-carbonyl)piperazine-1-carbonyl)-1-methylpyridin-4(1H)-one
• F5317-0023

• Inchi： 1S/C23H23N3O5/c1-24-15-21(31-16-17-6-3-2-4-7-17)19(27)14-18(24)22(28)25-9-11-26(12-10-25)23(29)20-8-5-13-30-20/h2-8,13-15H,9-12,16H2,1H3
• InChI Key： UZMNZHVJZYDBTB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C(=CN1C)OCC1C=CC=CC=1)=O)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 421.16377084g/mol
• Monoisotopic Mass: 421.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives